Iso Fluconazole

Description

Iso Fluconazole, also known as Fluconazole Impurity A, is a chemical compound with the molecular formula $C_{13}H_{12}F_2N_6O$ . It is related to fluconazole, an antifungal drug used to treat various fungal infections . Fluconazole, commonly known as Diflucan, belongs to the triazole class of antifungals . It was approved by the FDA in 1990 and is effective against both systemic and superficial fungal infections . Fluconazole functions by inhibiting fungal cytochrome P-450 sterol C-14 α-demethylation .

Iso Fluconazole is identified by several names and identifiers, including its CAS number 89429-59-4 and UNII code 9T59BRP61E . Its IUPAC name is 2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol . It is an impurity of Fluconazole .

Another similar compound is posaconazole, which, like fluconazole, is a triazole antifungal agent . Fluconazole is available as a sterile solution for intravenous use, containing 2 mg of fluconazole and 9 mg of sodium chloride per mL .

• CAS No.: 89429-59-4
• Product Name: Iso Fluconazole
• Molecular Formula: C13H12F2N6O
• Molecular Weight: 306.27 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)-3-(1,2,4-triazol-4-yl)propan-2-ol
• Standard InChI: InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-17-18-9-20)5-21-7-16-6-19-21/h1-3,6-9,22H,4-5H2
• Standard InChIKey: SAXXZPKHUDPGQQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NN=C2)(CN3C=NC=N3)O
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NN=C2)(CN3C=NC=N3)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: Iso Fluconazole; (2RS)-(2,4-Difluorophenyl)-α-(4H-1,2,4-triazol-4-ylmethyl)-1H-1,2,4-triazole-1-ethanol
• PubChem Compound: 15788287
• Last Modified: Aug 15 2023